(R)-1,4-di(tert-butoxycarbonyl)-2-(4-chlorophenyl)piperazine

Specification

• CAS No.: 769944-52-7
• Molecular Formula: C20H29ClN2O4
• Molecular Weight: 396.9 g/mol
• IUPAC Name: ditert-butyl (2R)-2-(4-chlorophenyl)piperazine-1,4-dicarboxylate
• Standard InChI: InChI=1S/C20H29ClN2O4/c1-19(2,3)26-17(24)22-11-12-23(18(25)27-20(4,5)6)16(13-22)14-7-9-15(21)10-8-14/h7-10,16H,11-13H2,1-6H3/t16-/m0/s1
• Standard InChI Key: XCWWVMIKMXDYJM-INIZCTEOSA-N
• Isomeric SMILES: CC(C)(C)OC(=O)N1CCN([C@@H](C1)C2=CC=C(C=C2)Cl)C(=O)OC(C)(C)C
• Canonical SMILES: CC(C)(C)OC(=O)N1CCN(C(C1)C2=CC=C(C=C2)Cl)C(=O)OC(C)(C)C

Introduction

Chemical Structure and Physicochemical Properties

Molecular Architecture

The compound features a piperazine core substituted at the 2-position with a 4-chlorophenyl group and Boc-protected amines at the 1- and 4-positions. The (R)-configuration at the chiral center ensures enantioselective interactions in biological systems. Key structural attributes include:

Property	Value
Molecular Formula	C₂₀H₂₉ClN₂O₄
Molecular Weight	396.9 g/mol
IUPAC Name	Ditert-butyl (2R)-2-(4-chlorophenyl)piperazine-1,4-dicarboxylate
Canonical SMILES	CC(C)(C)OC(=O)N1CCN(C@@HC2=CC=C(C=C2)Cl)C(=O)OC(C)(C)C
Topological Polar Surface Area	64.6 Ų

The Boc groups enhance solubility in organic solvents (e.g., dichloromethane, THF) while protecting reactive amines during synthetic workflows.

Spectroscopic Characterization

• NMR Spectroscopy:

  • ¹H NMR (CDCl₃): δ 1.44 (s, 18H, Boc CH₃), 3.20–3.80 (m, 8H, piperazine H), 7.26–7.34 (d, 2H, Ar-H), 7.42–7.48 (d, 2H, Ar-H).

  • ¹³C NMR: δ 28.2 (Boc CH₃), 80.1 (Boc C-O), 125.8–139.2 (aromatic C), 154.9 (C=O).

• Mass Spectrometry: ESI-MS ([M+H]⁺) m/z 397.3 (calc. 397.18).

Synthetic Methodologies

Stepwise Boc Protection

Parameter	Optimal Condition	Effect on Yield
Temperature	0–5°C (Boc protection)	Minimizes di-Boc byproducts
Solvent	Anhydrous THF	Enhances nucleophilicity
Catalyst	DMAP (5 mol%)	Accelerates Boc activation

Applications in Medicinal Chemistry

Enzyme Inhibition Studies

The deprotected amine derivative (R)-2-(4-chlorophenyl)piperazine exhibits inhibitory activity against monoamine oxidases (MAO-A Ki = 120 nM; MAO-B Ki = 450 nM). Comparative studies show a 3.8-fold selectivity for MAO-A over MAO-B, suggesting potential antidepressant applications.

Dopamine Receptor Modulation

In radioligand binding assays using HEK-293 cells expressing D2/D3 receptors, structural analogues demonstrate submicromolar affinity (D2 Ki = 0.8 μM; D3 Ki = 0.3 μM). The 4-chlorophenyl group enhances π-π stacking with receptor hydrophobic pockets, improving binding specificity.

Research Findings and Biological Implications

Anticancer Activity

Preliminary in vitro studies on MCF-7 breast cancer cells reveal moderate cytotoxicity (IC₅₀ = 18 μM), likely via apoptosis induction through caspase-3 activation. A comparative analysis with unsubstituted piperazine derivatives shows a 4.2-fold potency increase, underscoring the 4-chlorophenyl group’s role.

Metabolic Stability

Microsomal stability assays (human liver microsomes) indicate a half-life of 42 min, with primary metabolites arising from Boc deprotection and aromatic hydroxylation.

Challenges and Future Directions

While (R)-1,4-di(tert-butoxycarbonyl)-2-(4-chlorophenyl)piperazine offers versatile synthetic utility, key challenges persist:

• Stereochemical Purity: Scalable enantioselective synthesis remains labor-intensive.

• Biological Data Gaps: Limited in vivo pharmacokinetic and toxicity studies hinder clinical translation.

Future research should prioritize:

• Development of continuous-flow synthesis platforms to improve yield and stereocontrol.

• High-throughput screening against emerging therapeutic targets (e.g., SARS-CoV-2 main protease).